![molecular formula C11H8N4O2 B3022508 2-(4-methyl-1H-pyrazol-1-yl)-5-nitrobenzonitrile CAS No. 1119391-10-4](/img/structure/B3022508.png)
2-(4-methyl-1H-pyrazol-1-yl)-5-nitrobenzonitrile
Overview
Description
2-(4-methyl-1H-pyrazol-1-yl)-5-nitrobenzonitrile, commonly known as ‘2-MNPB’, is a nitrobenzonitrile derivative with a wide range of applications in scientific research. It is an important chemical reagent used in organic synthesis and as a pharmaceutical intermediate. In addition, 2-MNPB has been used in the study of enzyme kinetics, as well as in the study of metal-catalyzed reactions.
Scientific Research Applications
Hydrogen Bonding and Molecular Structure :
- Methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate shows a polarized structure with molecules linked into chains by hydrogen bonds, which may have implications in material sciences (Portilla et al., 2007).
- Similar hydrogen-bonded structures are observed in methyl 1-(5-methyl-1H-pyrazol-3-yl)-1H-benzimidazole-5-carboxylate, indicating potential applications in crystallography and materials research (Portilla et al., 2007).
Synthesis of Novel Derivatives :
- The synthesis of Pyrazolo[4′,3′:5,6]pyrano[2,3‐d]pyrimidine derivatives from a precursor related to 2-(4-methyl-1H-pyrazol-1-yl)-5-nitrobenzonitrile shows potential applications in antiviral research, specifically against Herpes Simplex Virus type-1 (Shamroukh et al., 2007).
Catalyst-Free Combinatorial Library Synthesis :
- A catalyst-free synthesis of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives in water at ambient temperature demonstrates the chemical's role in eco-friendly and efficient synthesis methods (Kumaravel & Vasuki, 2009).
Study of Intramolecular Hydrogen Bonding :
- Analysis of pyrazole derivatives, similar in structure to this compound, provides insights into the impact of intramolecular hydrogen bonding on their reactivity, which is essential in designing new compounds and materials (Szlachcic et al., 2020).
Antibacterial and Antifungal Activities :
- Derivatives synthesized from compounds similar to this compound show notable antibacterial and antifungal activities, indicating their potential in developing new antimicrobial agents (Al-Adiwish et al., 2017).
Synthesis of Novel Pyrazole Derivatives :
- Novel pyrazole derivatives have been synthesized for potential applications in bacterial biofilm and MurB inhibitors, showcasing the compound's relevance in medicinal chemistry and drug development (Mekky & Sanad, 2020).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2-(1-methyl-1h-pyrazol-4-yl)morpholine and 2-(4-methyl-pyrazol-1-yl)-propionic acid , have been studied, suggesting that the pyrazole group might interact with certain biological targets
Mode of Action
The mode of action of 2-(4-methyl-1H-pyrazol-1-yl)-5-nitrobenzonitrile is currently unknown due to the lack of specific studies on this compound . The interaction of this compound with its targets and the resulting changes would depend on the nature of the targets, which are yet to be identified.
Properties
IUPAC Name |
2-(4-methylpyrazol-1-yl)-5-nitrobenzonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N4O2/c1-8-6-13-14(7-8)11-3-2-10(15(16)17)4-9(11)5-12/h2-4,6-7H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWLIAYAJCXIUSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(N=C1)C2=C(C=C(C=C2)[N+](=O)[O-])C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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